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Compound of Interest

Compound Name: Vanadium;trichloride

Cat. No.: B8782405 Get Quote

Vanadium Trichloride (VCl₃) Technical Support
Center
This guide provides essential information for researchers, scientists, and drug development

professionals on the proper handling, storage, and troubleshooting of air-sensitive vanadium

trichloride.

Frequently Asked Questions (FAQs)
Q1: What is vanadium trichloride and why is it considered air-sensitive?

Vanadium trichloride (VCl₃) is an inorganic compound that exists as a purple, crystalline solid in

its anhydrous form and as a green hexahydrate.[1] It is highly air-sensitive because it readily

reacts with components of the atmosphere, particularly water and oxygen.[2] VCl₃ reacts

violently with water, hydrolyzing to release toxic and corrosive hydrogen chloride (HCl) gas and

forming aqueous hydrochloric acid.[3] It also decomposes upon exposure to air and light.

Q2: What are the primary hazards associated with vanadium trichloride?

The main hazards of VCl₃ include:

Corrosivity: It causes severe burns to the eyes, skin, and respiratory tract upon contact.[3]

Toxicity: It is harmful if swallowed or inhaled.[3]
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Water Reactivity: It reacts violently with water, producing toxic and corrosive HCl fumes and

significant heat.[4] This reaction can cause containers to explode if they are contaminated

with water.[4]

Incompatibility: It is incompatible with strong oxidizing agents, strong bases, and metals.[3]

Q3: What personal protective equipment (PPE) is required when handling VCl₃?

Appropriate PPE is critical for safety. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: Impervious gloves (e.g., nitrile or rubber) and a lab coat or protective

clothing to prevent skin exposure.[3][5]

Respiratory Protection: Handling should be performed in a chemical fume hood. If dust or

aerosols are generated and exposure limits may be exceeded, a NIOSH/MSHA-approved

respirator is necessary.[3]

Storage and Handling Guide
Q4: What are the correct procedures for storing anhydrous VCl₃?

To maintain its integrity, VCl₃ must be stored under the following conditions:

Inert Atmosphere: Store in a tightly sealed container under a blanket of dry, inert gas like

nitrogen or argon.[3][6] The container should be purged with inert gas before sealing.[3]

Location: Store in a cool, dry, well-ventilated "corrosives area" away from incompatible

materials.[3][6]

Moisture and Light Protection: The storage area must be free of water. Protect the compound

from direct sunlight and other light sources.[3]

Q5: Which is better for handling VCl₃: a glovebox or a Schlenk line?

Both gloveboxes and Schlenk lines are used to handle air-sensitive compounds.[2][7] The

choice depends on the scale and complexity of the experiment.
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Glovebox: Ideal for manipulating solids, weighing samples, and performing complex

operations requiring dexterity. It provides a highly controlled inert atmosphere.[8][9]

Schlenk Line: Suitable for reactions in solution, solvent transfers, and manipulations that can

be performed in sealed glassware.[2][7][9]

Start: Need to Handle VCl₃

What is the primary task?

Weighing solid VCl₃
or complex solid manipulation

Solid Handling

Running a reaction in solution
or solvent transfer

Solution Chemistry

Use a Glovebox Use a Schlenk Line

Proceed with experiment
in glovebox

Proceed with experiment
on Schlenk line
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Caption: Decision workflow for choosing between a glovebox and a Schlenk line.

Troubleshooting Common Issues
Q6: My VCl₃ is dark or brownish instead of purple. Can I still use it?

A color change from the characteristic purple of anhydrous VCl₃ often indicates decomposition

or contamination, likely due to exposure to moisture or air. This can lead to the formation of
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vanadium oxides or oxychlorides.[1] Using compromised VCl₃ will likely lead to poor results or

reaction failure. It is recommended to use fresh, properly stored material.

Q7: I observed fumes when I added my solvent to the reaction flask containing VCl₃. What

happened?

Fuming indicates a reaction with residual moisture, which produces HCl gas.[3] This suggests

that either your solvent was not properly dried and degassed, or the glassware was not

sufficiently dried before use. All solvents must be rigorously dried and degassed, and

glassware should be oven- or flame-dried and cooled under vacuum or an inert gas flow.[7]

Q8: My reaction with VCl₃ is not proceeding as expected. What are the common causes of

failure?

Reaction failure can stem from several sources. The following workflow can help diagnose the

issue:
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Caption: Troubleshooting workflow for experiments involving VCl₃.

Experimental Protocols & Data
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Q9: Can you provide a basic protocol for transferring VCl₃ solid using a glovebox?

Objective: To safely transfer a measured amount of anhydrous VCl₃ from its storage container

to a reaction vessel inside an inert atmosphere glovebox.

Methodology:

Preparation: Ensure the glovebox has a stable inert atmosphere (low O₂ and H₂O levels).

Bring all necessary items into the glovebox via the antechamber, including the sealed VCl₃

container, reaction flask, spatula (non-metal recommended), and a balance. Allow items to

sit in the antechamber under vacuum and then purge with inert gas for at least three cycles.

[7]

Equilibration: Allow the VCl₃ container to reach the temperature of the glovebox atmosphere

to avoid pressure differences upon opening.

Weighing: Place the reaction flask on the balance and tare it. Carefully open the VCl₃

container.

Transfer: Use a clean, dry spatula to transfer the desired amount of VCl₃ powder to the

reaction flask. Avoid creating dust.

Sealing: Immediately and securely seal both the VCl₃ stock container and the reaction flask.

Before removing the reaction flask from the glovebox, ensure it is properly sealed (e.g., with

a septum or glass stopper).

Q10: What are the key physical properties of Vanadium Trichloride?

The following table summarizes important quantitative data for VCl₃.
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Property Anhydrous VCl₃ VCl₃ Hexahydrate

Molecular Formula Cl₃V [VCl₂(H₂O)₄]Cl·2H₂O

Molar Mass 157.30 g/mol
265.40 g/mol (for the

hexahydrate form)

Appearance Purple crystalline solid Green crystals

Density 3.00 g/cm³[4] 1.84 g/cm³

Decomposition Temp.
>350 °C (decomposes to VCl₂

and VCl₄)[1]

160 °C (forms vanadium

oxydichloride)[1]

Solubility in Water
Reacts violently;

decomposes[3]

Soluble, forms [V(H₂O)₆]³⁺

ions[1][10]

Solubility in Organic
Soluble in THF (forms

VCl₃(THF)₃), acetonitrile.[1][10]

Insoluble in most organic

solvents.

Safety and Disposal
Q11: How should I handle a spill of VCl₃?

For a small, dry spill inside a fume hood or glovebox:

Use dry, non-reactive tools to carefully sweep or vacuum the material into a suitable, labeled

disposal container.[3]

Avoid generating dust.[3][6]

Do not use water for cleanup.

For a spill outside of a controlled atmosphere:

Evacuate the area.

Wear full PPE, including respiratory protection.

Follow the dry cleanup procedure above.
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Ensure the area is well-ventilated.[3]

Q12: How should VCl₃ waste be disposed of?

VCl₃ waste is considered hazardous.[11]

Collect all waste material (including contaminated items) in a clearly labeled, sealed

container.

Do not mix with other waste, especially water or aqueous solutions.[12]

Dispose of the waste through an authorized hazardous waste collection service, in

accordance with all local, state, and federal regulations.[5][12] A potential treatment involves

careful, slow neutralization in a controlled environment by trained personnel.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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